Cas no 1807242-46-1 (Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate
• CAS No: 1807242-46-1
• MF: C₁₁H₆F₅NO₃
• MW: 295.162260532379
• CID: 4953170
• Update Time: 2025-05-20

Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F5NO3/c1-19-9(18)6-3-7(11(14,15)16)5(4-17)2-8(6)20-10(12)13/h2-3,10H,1H3
• InChI Key： REKGGOPSMBONFR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C(=O)OC)C=1)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate

Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1807242-46-1): An Overview

Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1807242-46-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes a cyano group, a difluoromethoxy substituent, and a trifluoromethyl group, all attached to a benzene ring. These functional groups contribute to the compound's high reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The cyano group in Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate is particularly noteworthy for its ability to participate in a wide range of chemical reactions, such as nucleophilic additions and reductions. This versatility makes the compound an attractive starting material for the synthesis of nitriles, amides, and other nitrogen-containing compounds. The difluoromethoxy substituent, on the other hand, imparts unique electronic and steric properties to the molecule, enhancing its solubility and reactivity in various solvents. The presence of the trifluoromethyl group further increases the compound's stability and resistance to degradation, making it suitable for use in demanding chemical processes.

Recent research has focused on the potential applications of Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate in the development of novel pharmaceuticals. For instance, studies have shown that compounds with similar structures exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. The cyano group is known to enhance the pharmacological activity of many drugs by improving their metabolic stability and reducing their toxicity. Additionally, the difluoromethoxy and trifluoromethyl groups can modulate the lipophilicity and bioavailability of the molecule, making it more effective in targeting specific biological pathways.

In the field of materials science, Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate has been explored as a building block for the synthesis of advanced functional materials. Its unique combination of functional groups makes it an ideal candidate for the development of polymers with enhanced mechanical properties, thermal stability, and chemical resistance. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate typically involves a multi-step process that begins with the preparation of a suitable starting material. One common approach is to start with a substituted benzene derivative and introduce the cyano group through a nitrile formation reaction. The difluoromethoxy group can be introduced via an electrophilic substitution reaction using difluoroiodomethane or a similar reagent. Finally, the trifluoromethyl group can be added through a Friedel-Crafts alkylation or another suitable method.

The physical properties of Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate are also noteworthy. It is typically a solid at room temperature with a melting point ranging from 80°C to 90°C. The compound is moderately soluble in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its molecular weight is approximately 313 g/mol, and it has a density around 1.3 g/cm³.

In terms of safety and handling, while Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential for skin or eye irritation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, Methyl 4-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1807242-46-1) is a versatile organic compound with significant potential applications in pharmaceuticals and materials science. Its unique combination of functional groups makes it an attractive starting material for the synthesis of more complex molecules with enhanced properties. Ongoing research continues to explore new uses for this compound, further highlighting its importance in modern chemistry.